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Compound of Interest

Compound Name: Pentafluoropropionic acid

Cat. No.: B031856

An In-depth Exploration of the Properties, Synthesis, and Applications of
Pentafluoropropionic Acid in Research and Development

Abstract

Pentafluoropropionic acid (PFPA) is a halogenated carboxylic acid with the chemical formula
CsHFs0a2. Its unique properties, stemming from the presence of five fluorine atoms, make it a
valuable reagent and building block in various scientific disciplines, particularly in analytical
chemistry, organic synthesis, and pharmaceutical development. This technical guide provides a
comprehensive overview of pentafluoropropionic acid, including its fundamental properties,
synthesis, and key applications. Detailed experimental protocols for its use in derivatization for
gas chromatography-mass spectrometry (GC-MS) and as a catalyst in organic reactions are
presented. Furthermore, this guide includes safety and handling information to ensure its
proper use in a laboratory setting.

Core Properties of Pentafluoropropionic Acid

Pentafluoropropionic acid is a colorless liquid with a strong, pungent odor. Its high
electronegativity, conferred by the fluorine atoms, significantly influences its chemical and
physical properties.
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Property Value Reference(s)
CAS Number 422-64-0 [L121[3][41[5]16]1[7]
Molecular Formula C3HFs02 [11[2][3]
Molecular Weight 164.03 g/mol [1112][3]

Density 1.561 g/mL at 25 °C [1]

Boiling Point 96-97 °C [1]

Acidity (pKa) ~0.38 [4]

Synthesis of Pentafluoropropionic Acid

The primary industrial method for the synthesis of pentafluoropropionic acid is through
electrochemical fluorination (ECF) of propionic acid or its derivatives.[4]

Electrochemical Fluorination (Simons Process)

The Simons process involves the electrolysis of an organic compound, in this case, propionyl
fluoride, in anhydrous hydrogen fluoride. The process replaces all hydrogen atoms with fluorine

atoms.
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Electrochemical Fluorination of Propionyl Fluoride

Propionyl Fluoride
(CH3CH2COF)

Electrolysis in
Anhydrous HF
(Simons Process)

Pentafluoropropionyl Fluoride
(CF3CF2COF)

Hydrolysis

Pentafluoropropionic Acid
(CF3CF2COOH)
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Workflow for GC-MS Analysis of Amphetamines with PFPAA Derivatization
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Logical Workflow for PFPA-Catalyzed Biginelli Reaction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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